Cas no 2757085-25-7 ((R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• CAS No: 2757085-25-7
• MF: C₁₁H₁₄N₂O
• MW: 190.24
• CID: 5141227
• PubChem ID: 164890519
• Update Time: 2025-06-13

(R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole
• 2757085-25-7
• F72084

• Inchi： 1S/C11H14N2O/c1-2-9-8-14-11(13-9)7-10-5-3-4-6-12-10/h3-6,9H,2,7-8H2,1H3/t9-/m1/s1
• InChI Key： WKIUPAOWYKIJIH-SECBINFHSA-N
• SMILES： C1(CC2=N[C@@H](CO2)CC)=CC=CC=N1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole

Introduction to (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No. 2757085-25-7)

(R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No. 2757085-25-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The chiral center in (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole imparts enantiomeric selectivity, which is crucial for its pharmacological effects. The presence of the pyridine ring and the ethyl substituent further enhances its chemical stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2020, (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole was evaluated for its anticancer properties. The results showed that the compound selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell survival and proliferation.

The structural characteristics of (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole also make it a valuable tool for chemical biology research. The compound can be used as a scaffold for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at the University of California, San Francisco, have utilized this compound as a starting point to develop novel inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery.

The synthesis of (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole has been optimized using modern synthetic methods to ensure high yields and enantiomeric purity. One common approach involves the reaction of 2-bromopyridine with an appropriate chiral amine followed by cyclization to form the oxazole ring. This synthetic route has been extensively studied and refined to produce the compound on both laboratory and industrial scales.

In terms of safety and toxicity, preliminary studies have shown that (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects.

The future prospects for (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are being made to explore its potential as a lead compound for the development of new drugs targeting various diseases.

In conclusion, (R)-4-Ethyl-2-(pyridin-2-ylmethyl)-4,5-dihydrooxazole (CAS No. 2757085-25-7) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique structural features and enantiomeric selectivity make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.